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Compound of Interest

Compound Name: Resmethrin

Cat. No.: B1680537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Resmethrin is a synthetic pyrethroid insecticide widely utilized for its potent activity against a

broad spectrum of insects.[1] As a Type I pyrethroid, its primary mechanism of action involves

the disruption of voltage-gated sodium channels in the nervous system of insects, leading to

paralysis and death.[1] In the fields of toxicology, neuroscience, and drug development, precise

and reliable preparation of resmethrin stock solutions is crucial for obtaining reproducible

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving

hydrophobic compounds like resmethrin for in vitro and in vivo studies. This document

provides detailed application notes and protocols for the preparation, storage, and handling of

resmethrin stock solutions in DMSO.

Data Presentation
A summary of the key quantitative data for resmethrin is presented in the table below for easy

reference and comparison.
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Property Value Reference

Chemical Name

(5-benzyl-3-furyl)methyl 2,2-

dimethyl-3-(2-methylprop-1-

enyl)cyclopropanecarboxylate

[2]

CAS Number 10453-86-8 [2]

Molecular Formula C₂₂H₂₆O₃ [2]

Molecular Weight 338.44 g/mol [2]

Physical State
Colorless crystals or waxy

solid
[2]

Solubility in Water Insoluble [2]

Solubility in DMSO

Soluble (Exact quantitative

value not readily available, but

vendor data confirms solubility)

[3]

Storage Temperature
-20°C for stock solutions in

DMSO

Experimental Protocols
Protocol 1: Preparation of a 10 mM Resmethrin Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of resmethrin in anhydrous

DMSO. This concentration is a common starting point for serial dilutions to achieve desired

working concentrations for various assays.

Materials:

Resmethrin (solid, high purity)

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Sterile, amber microcentrifuge tubes (or tubes protected from light)
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Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Resmethrin
may be harmful if inhaled, ingested, or absorbed through the skin. Work in a well-ventilated

area or a chemical fume hood.

Calculation of Mass: To prepare a 10 mM stock solution, calculate the mass of resmethrin
required.

Molecular Weight (MW) of Resmethrin = 338.44 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L (adjust as needed)

Mass (m) = C x V x MW

Mass (m) = 0.010 mol/L x 0.001 L x 338.44 g/mol = 0.0033844 g = 3.38 mg

Weighing Resmethrin:

Place a sterile amber microcentrifuge tube on the analytical balance and tare the balance

to zero.

Carefully weigh out 3.38 mg of resmethrin directly into the tared tube.

Dissolving in DMSO:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1680537?utm_src=pdf-body
https://www.benchchem.com/product/b1680537?utm_src=pdf-body
https://www.benchchem.com/product/b1680537?utm_src=pdf-body
https://www.benchchem.com/product/b1680537?utm_src=pdf-body
https://www.benchchem.com/product/b1680537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the weighed resmethrin.

Close the tube securely.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes until the resmethrin is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

If particles remain, continue vortexing or gently warm the solution to 37°C.

Aliquoting and Storage:

Once the resmethrin is fully dissolved, aliquot the 10 mM stock solution into smaller,

single-use volumes (e.g., 20 µL or 50 µL) in sterile, clearly labeled amber microcentrifuge

tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.

Store the aliquots at -20°C, protected from light.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing Resmethrin stock solution in DMSO.

Signaling Pathway
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Caption: Resmethrin's mechanism of action and downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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